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Compound of Interest

Compound Name: Hexyl crotonate

Cat. No.: B161946

An In-depth Technical Guide to the Physical and Chemical Properties of Hexyl Crotonate

This technical guide provides a comprehensive overview of the physical and chemical
properties of hexyl crotonate, tailored for researchers, scientists, and professionals in drug
development. The document details the compound's characteristics, methods for its synthesis
and analysis, and its chemical behavior, presenting quantitative data in accessible formats and
illustrating key processes with diagrams.

General Information

Hexyl crotonate, systematically named hexyl (2E)-but-2-enoate, is an organic ester with the
chemical formula C10H1802.[1] It is formed from the esterification of crotonic acid and hexanol.
[1] This compound is recognized for its characteristic sweet, fruity, and green odor profile,
which leads to its use in the flavor and fragrance industry.[1] Structurally, it consists of a six-
carbon hexyl group attached to a crotonate moiety, which features a trans-configured double
bond.[1]

Physical Properties

Hexyl crotonate is a colorless to pale yellow liquid under standard conditions.[2] It is a
hydrophobic molecule, being practically insoluble in water but soluble in alcohols and most
fixed oils.[1][2][3] A summary of its key physical properties is presented in Table 1.

Table 1: Physical Properties of Hexyl Crotonate
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Property Value

Molecular Formula C10H1802[1][4][5]

Molecular Weight 170.25 g/mol [1][4]

Boiling Point 213-215.6 °C at 760 mmHg[2][5]
Density 0.892 g/cm?3[5]

Refractive Index 1.439 - 1.449 @ 20°C[3][5]
Flash Point 88.89 - 89.4 °C[2][5]

Vapor Pressure 0.146 mmHg @ 25°C[2][5]
Water Solubility 52.1 mg/L @ 25°C (estimated)[2]
logP (o/w) 3.973 (estimated)[2]

Chemical Properties

Hexyl crotonate's chemical behavior is dictated by its ester functional group and the carbon-
carbon double bond.

 Stability: The trans (E) configuration of the double bond in hexyl crotonate enhances its
stability compared to the corresponding cis (Z) isomer.[1] It is also considered to be
photostable under terrestrial solar wavelengths, showing no significant absorbance between
290 nm and 700 nm.

e Reactivity: As an a,B3-unsaturated ester, hexyl crotonate can undergo reactions at both the

ester group and the double bond.

o Ester Hydrolysis: Like other esters, it can be hydrolyzed back to crotonic acid and hexanol,
typically under acidic or basic conditions.

o Addition Reactions: The double bond can participate in various addition reactions.

o Polymerization: In polymer chemistry, hexyl crotonate can act as a latent crosslinker, with
its ester group reacting with hydroxy-functional resins under acidic conditions, which is
useful for low-temperature curing applications.[1]
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Experimental Protocols
Synthesis of Hexyl Crotonate via Fischer Esterification

The most common method for synthesizing hexyl crotonate is the Fischer esterification of
crotonic acid with hexanol using an acid catalyst.[1]

Materials:

» Crotonic acid

e Hexanol

 Sulfuric acid (or another acid catalyst like p-toluenesulfonic acid)

» Toluene (or another suitable solvent for azeotropic removal of water)
* 5% Sodium carbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate

Equipment:

Round-bottom flask

o Dean-Stark apparatus

o Reflux condenser

e Heating mantle

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

o Fractional distillation apparatus
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Procedure:

In a round-bottom flask equipped with a Dean-Stark trap, reflux condenser, and magnetic
stirrer, combine crotonic acid, a molar excess of hexanol (e.g., 1.5 equivalents), and a
catalytic amount of sulfuric acid (e.g., 1-5 mol%).

Add toluene to the flask to facilitate the azeotropic removal of water.

Heat the reaction mixture to reflux. The water produced during the reaction will be collected
in the Dean-Stark trap.

Continue the reaction until no more water is collected, indicating the reaction is complete
(typically 4-5 hours).

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with water to remove the excess
hexanol and sulfuric acid.

Wash the organic layer with a 5% sodium carbonate solution to neutralize any remaining
acid, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the solution using a rotary evaporator to
remove the toluene.

Purify the crude hexyl crotonate by fractional distillation under reduced pressure.

Caption: Workflow for the synthesis and purification of hexyl crotonate.

Analytical Methods

The characterization of hexyl crotonate typically involves standard analytical techniques to
confirm its identity and purity.

e Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for assessing
purity and confirming the molecular weight of the compound. The NIST WebBook provides
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mass spectral data for hexyl crotonate.[6]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the molecular structure. The proton NMR would show characteristic signals for
the hexyl chain, the vinyl protons of the crotonate group, and the terminal methyl group.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups
present. Key absorptions would include a strong C=0 stretch for the ester and C=C stretch
for the alkene.

Structure-Property Relationships

The molecular structure of hexyl crotonate directly influences its physical and chemical
properties.

Caption: Relationship between the structure of hexyl crotonate and its properties.

Conclusion

Hexyl crotonate is a well-characterized a,3-unsaturated ester with established physical and
chemical properties. Its synthesis is straightforward, and its reactivity is predictable, making it a
useful compound in both industrial applications, such as flavors and fragrances, and as a
component in polymer chemistry. The information presented in this guide provides a solid
foundation for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.chemnet.com/cas/en/1617-25-0/HEXYLCROTONATE.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19089920&Units=SI&Mask=200
https://www.benchchem.com/product/b161946#physical-and-chemical-properties-of-hexyl-crotonate
https://www.benchchem.com/product/b161946#physical-and-chemical-properties-of-hexyl-crotonate
https://www.benchchem.com/product/b161946#physical-and-chemical-properties-of-hexyl-crotonate
https://www.benchchem.com/product/b161946#physical-and-chemical-properties-of-hexyl-crotonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161946?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

